Cas no 1289585-19-8 ((S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol)

• Product Name: (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol
• CAS No: 1289585-19-8
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 2165432
• Update Time: 2025-06-19

(S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-chloro-6-fluoro-benzyl)-pyrrolidin-3-ol
• (S)-1-(2-Chloro-6-fluorobenzyl)pyrrolidin-3-ol
• SBB075352
• (3S)-1-[(2-chloro-6-fluorophenyl)methyl]pyrrolidin-3-ol
• (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol

• Inchi： 1S/C11H13ClFNO/c12-10-2-1-3-11(13)9(10)7-14-5-4-8(15)6-14/h1-3,8,15H,4-7H2/t8-/m0/s1
• InChI Key： JJSYMSMQHJJVSO-QMMMGPOBSA-N
• SMILES： ClC1C=CC=C(C=1CN1CC[C@@H](C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 23.5

Additional information on (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol

Comprehensive Overview of (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol (CAS No. 1289585-19-8)

(S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol (CAS No. 1289585-19-8) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of pyrrolidine derivatives, which are widely studied for their biological activities and synthetic versatility. Its molecular structure incorporates a 2-chloro-6-fluoro-benzyl group attached to a pyrrolidin-3-ol scaffold, making it a valuable intermediate in drug discovery and development.

The (S)-enantiomer of this compound is particularly noteworthy because enantioselectivity often plays a critical role in the efficacy and safety of bioactive molecules. Researchers are increasingly focusing on chiral synthesis and asymmetric catalysis to produce such compounds with high optical purity. This trend aligns with the growing demand for enantiomerically pure pharmaceuticals, as regulatory agencies emphasize the importance of stereochemistry in drug approval processes.

In recent years, the compound has been explored for its potential role in central nervous system (CNS) therapeutics. The pyrrolidine moiety is a common pharmacophore in drugs targeting neurological disorders, and the presence of the 2-chloro-6-fluoro-benzyl group may enhance binding affinity to specific receptors. This has led to increased interest in its use as a building block for neuroactive compounds, particularly those addressing conditions like anxiety, depression, and neurodegenerative diseases.

From a synthetic chemistry perspective, (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol serves as a versatile intermediate. Its hydroxyl group and secondary amine functionality allow for further derivatization, enabling the creation of diverse molecular libraries. This is particularly relevant in combinatorial chemistry and high-throughput screening, where researchers seek to identify novel bioactive molecules efficiently.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also areas of active investigation. These properties are critical for drug formulation and bioavailability, making the compound a subject of interest in pharmacokinetic studies. Recent advancements in computational chemistry and molecular modeling have further facilitated the prediction and optimization of these properties, accelerating the drug development process.

Another emerging application of (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol is in the field of bioconjugation and prodrug design. The compound's functional groups can be exploited to create covalent linkages with other molecules, enhancing targeting specificity or controlled release. This aligns with the broader trend toward precision medicine and personalized therapeutics, where tailored drug delivery systems are increasingly prioritized.

Environmental and green chemistry considerations are also driving innovation in the synthesis of (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and reduce the environmental footprint of chemical production. This reflects the growing emphasis on sustainable chemistry in both academic and industrial settings.

In summary, (S)-1-(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ol (CAS No. 1289585-19-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with the increasing focus on chiral drugs, CNS therapeutics, and sustainable synthesis, make it a compelling subject for ongoing and future studies. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.